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Cat. No.: S1550345

Get Quote

Chemical Data of Suberic Anhydride

The table below summarizes the key identifying information and physical properties of suberic anhydride

for your reference.

Property Type Details

CAS Number 10521-06-9 [1]

Molecular Formula C8H12O3 [1]

Molecular Weight 156.18 g/mol [1]

Melting Point 65-66 °C [1]

Other Names Oxonane-2,9-dione; Hexanedicarboxylic anhydride [1]

Proposed Synthesis Protocol for Suberic Anhydride

While a dedicated procedure for suberic anhydride is not available, a classic and reliable method for

preparing cyclic anhydrides from dicarboxylic acids involves using acetyl chloride. The following protocol
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is adapted from a verified synthesis of succinic anhydride [2]. Suberic acid (octanedioic acid) should

readily undergo this same reaction to form the corresponding eight-membered cyclic anhydride.

Principle

This synthesis is a dehydration reaction. Acetyl chloride reacts with the carboxylic acid groups, facilitating

the elimination of a water molecule to form the cyclic anhydride. Acetyl chloride serves as both the solvent

and dehydrating agent [2].

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of suberic anhydride from suberic

acid.
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Materials and Procedure

Reagents:

Suberic acid (Octanedioic acid), 1.0 mole (174.2 g)
Acetyl chloride, 3.0 moles (approximately 235 g, 215 mL) [2]

Equipment:

1 L round-bottom flask
Reflux condenser

Heating mantle or steam bath
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Büchner funnel and vacuum filtration setup

Ice bath
Vacuum desiccator

Step-by-Step Procedure:

Setup: In a 1 L round-bottom flask, combine 174.2 g (1.0 mole) of suberic acid and 215 mL (3.0
moles) of acetyl chloride. Fit the flask with a reflux condenser. Note: Acetyl chloride is highly volatile

and corrosive; all operations should be conducted in a fume hood.
Reaction: Gently reflux the mixture on a steam bath or heating mantle. The solid acid will gradually

dissolve. Continue heating until dissolution is complete, which may take 2 to 4 hours [2].
Crystallization: After the reaction mixture becomes a clear solution, allow it to cool slowly to room

temperature without disturbance. To maximize crystal yield, further chill the flask in an ice bath.
Isolation: Collect the crystallized product by vacuum filtration using a Büchner funnel.

Purification: Wash the solid cake thoroughly with two portions of cold, anhydrous diethyl ether (e.g.,
75 mL each) to remove any residual acetyl chloride or by-products [2].

Drying: Dry the pure, crystalline suberic anhydride in a vacuum desiccator to remove traces of
solvent. The expected yield should be high, likely in the range of 90-95% based on the analogous

synthesis [2].

Application Notes for Researchers

Characterization: The final product should be characterized to confirm its identity and purity. Key

techniques include:
Melting Point: Determine and compare to the literature value of 65-66°C [1].

Spectroscopy: Analyze by FT-IR (characteristic anhydride C=O stretches around ~1750-1800
cm⁻¹) and ¹H-NMR (expected pattern for the aliphatic chain) [3].

Polymer Chemistry: Suberic anhydride, as a monomer, can be used in polycondensation reactions
with diols or diamines to form polyesters or polyamides, respectively. Its relatively long aliphatic chain

can impart flexibility into the polymer backbone [3] [4].
Scalability: The analogous procedure for succinic anhydride has been demonstrated on a mole

scale, suggesting this method can be reliably scaled for gram-to-kilogram production of suberic
anhydride [2].

Important Safety Considerations

Acetyl Chloride Hazard: Acetyl chloride reacts violently with water and alcohols, and is highly

corrosive to skin, eyes, and respiratory tract. It must be handled with extreme care in a well-ventilated
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fume hood while wearing appropriate personal protective equipment (PPE), including gloves and

safety goggles.
General Lab Safety: Standard laboratory safety practices should be followed. All waste should be

disposed of according to institutional regulations for chemical waste.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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